2-Chloro-3-fluoropyridine N-oxide

• IUPAC Name: 2-chloro-3-fluoro-1-oxidopyridin-1-ium
• InChI: InChI=1S/C5H3ClFNO/c6-5-4(7)2-1-3-8(5)9/h1-3H
• InChI Key: DPLJAKHIJWQGJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C([N+](=C1)[O-])Cl)F
• Molecular Formula: C5H3ClFNO
• DSSTOX Substance ID: DTXSID70406752
• Molecular Weight: 147.53 g/mol
• CAS RN: 85386-94-3

Description

2-Chloro-3-fluoropyridine N-oxide is a chemical compound with the molecular formula C5H3ClFNO. It is a pale-yellow to yellow-brown solid.

Synthesis Analysis

The synthesis of fluorinated pyridines, such as 2-Chloro-3-fluoropyridine N-oxide, often involves nucleophilic substitution of 2-nucleofuge-containing substituted pyridines. Classic sources of nucleophilic fluoride like KF and Bu4NF in DMF or DMSO at higher temperatures are typically used.

Molecular Structure Analysis

The molecular structure of 2-Chloro-3-fluoropyridine N-oxide consists of a pyridine ring with a chlorine atom and a fluorine atom substituted at the 2nd and 3rd positions respectively. An oxygen atom is also attached to the nitrogen atom in the pyridine ring, forming an N-oxide.

Physical And Chemical Properties Analysis

2-Chloro-3-fluoropyridine N-oxide is a pale-yellow to yellow-brown solid. The molecular weight of the compound is 147.54.

Scientific Research Applications

Comprehensive Analysis of 2-Chloro-3-Fluoropyridine 1-Oxide Applications

Life Science Research: 2-Chloro-3-fluoropyridine 1-oxide may be used in life science research for the synthesis of biologically active molecules. Its unique chemical structure could be pivotal in the development of new pharmaceuticals or as a building block in biochemistry.

Material Science: In material science, this compound could play a role in the creation of new materials with specific properties such as enhanced durability or conductivity. Its fluorine content might be particularly useful in creating fluoropolymer-based materials.

Chemical Synthesis: This compound is likely used as an intermediate in organic synthesis processes. Its reactivity with various organic and inorganic compounds can lead to the formation of a wide array of useful chemicals.

Chromatography: Chromatographic methods might utilize 2-chloro-3-fluoropyridine 1-oxide in the separation and purification processes due to its potential interactions with other substances under various conditions.

Analytical Chemistry: In analytical chemistry, this compound could be used as a standard or reagent in quantitative and qualitative analysis due to its defined and unique chemical properties.

Herbicides and Insecticides Synthesis: .

Safety And Hazards

2-Chloro-3-fluoropyridine N-oxide is fatal in contact with skin and if inhaled. It causes serious eye damage and skin irritation. It may also cause respiratory irritation.

Synthesis routes and methods

Procedure details

A mixture of 2-chloro-3-fluoropyridine (11.8 g, 0.10 mol) and 11.4 ml of 30% hydrogen peroxide in acetic acid, 70 ml, is stirred at 75° C. for 4 hours. Additional 30% hydrogen peroxide, three 5 ml portions, is added over 24 hours followed by 3 ml of a saturated sodium bisulfite solution. The reaction mixture is concentrated to approximately 25 ml under reduced pressure at 55°-60° C., diluted with water, 30 ml, and made basic with potassium carbonate. The crude N-oxide is extracted into ethyl acetate, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. Chromatography over silica gel and elution with 2% MeOH- 98% CHCl3 (v/v) mixture gives 2-chloro-3-fluoropyridine N-oxide as a liquid.